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Cat. No.: B1200467 Get Quote

Technical Support Center: Promethium-145
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with

Promethium-145. Our goal is to address specific issues that may arise during experimentation,

with a focus on achieving high-purity samples for research and application.

Frequently Asked Questions (FAQs)
Q1: Can the specific activity of Promethium-145 be enhanced?

A1: The specific activity of a radionuclide is an intrinsic physical property and cannot be altered.

It is determined by the decay constant, which is directly related to the half-life of the isotope.

For Promethium-145, which has a half-life of 17.7 years, the theoretical maximum specific

activity is a fixed value.[1][2][3][4] However, the effective specific activity of a Promethium-145
sample can be maximized by increasing its isotopic and chemical purity. This involves

removing other promethium isotopes and non-radioactive impurities.

Q2: What are the primary production methods for Promethium-145?

A2: Promethium-145 is not naturally abundant and must be produced artificially.[5] The two

main production routes are:
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Fission Product of Uranium: It can be separated from the fission products of uranium fuel

from nuclear reactors.[1][5][6]

Neutron Irradiation of Neodymium: It can be produced by irradiating a stable Neodymium

isotope, specifically ¹⁴⁴Nd, with neutrons in a nuclear reactor. This process involves a series

of neutron captures and beta decays.

Q3: What are the main challenges in working with Promethium-145?

A3: Researchers face several challenges when working with Promethium-145:

High Radioactivity: Promethium is a highly radioactive element, necessitating stringent safety

protocols, including proper shielding and containment to prevent radiation exposure and

contamination.[7]

Scarcity and Availability: As a synthetic element produced in small quantities, obtaining

Promethium-145 can be difficult and expensive.[5]

Chemical Separation: Separating promethium from other lanthanides is challenging due to

their similar chemical properties.[8][9] This is a critical step for achieving high chemical and

radiochemical purity.

Q4: What are the potential applications of Promethium-145 in drug development?

A4: While Promethium-147 has been more commonly explored for applications like atomic

batteries and luminous paints, the unique decay properties of Promethium-145 make it a

candidate for research in targeted radionuclide therapy and medical imaging.[7][8][10] Its

longer half-life compared to other therapeutic radionuclides could be advantageous for certain

applications. Research into its use in radiopharmaceuticals is ongoing.[7]

Troubleshooting Guides
Issue 1: Lower than Expected Specific Activity in a
Promethium-145 Sample

Possible Cause 1: Isotopic Impurities. The sample may contain other isotopes of promethium

(e.g., ¹⁴⁷Pm) or other radioactive elements, which contribute to the total mass but not to the
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specific activity of ¹⁴⁵Pm.

Troubleshooting:

Perform gamma-ray spectroscopy to identify and quantify all radioactive isotopes

present in the sample.

Employ mass separation techniques, such as electromagnetic isotope separation

(calutron) or advanced chromatographic methods, to enrich the ¹⁴⁵Pm content.

Possible Cause 2: Chemical Impurities. The sample may be contaminated with non-

radioactive elements, particularly other lanthanides which are chemically similar to

promethium.

Troubleshooting:

Use analytical techniques like Inductively Coupled Plasma Mass Spectrometry (ICP-

MS) to identify and quantify elemental impurities.

Implement a robust chemical purification protocol, such as ion exchange

chromatography or solvent extraction, to separate promethium from other elements.[5]

Issue 2: Difficulty in Separating Promethium-145 from
Other Lanthanides

Problem: Incomplete separation of promethium from neighboring lanthanides like

Neodymium (Nd) and Samarium (Sm).

Solution:

Optimize Ion Exchange Chromatography:

Select a suitable cation exchange resin.

Carefully control the pH and concentration of the eluent (e.g., alpha-

hydroxyisobutyrate, α-HIBA) to achieve fine separation of the lanthanide ions.
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Monitor the elution profile using a radiation detector to collect the ¹⁴⁵Pm fraction with

high purity.

Solvent Extraction:

Utilize a two-phase liquid system with a selective organic extractant that has a higher

affinity for promethium over other lanthanides under specific pH conditions.

Data Presentation
Table 1: Nuclear Properties of Promethium-145

Property Value

Half-life 17.7 years[1][2][3][4]

Decay Mode
Electron Capture (to ¹⁴⁵Nd), Alpha Decay (rare,

to ¹⁴¹Pr)[1]

Primary Emissions X-rays, Auger electrons

Specific Activity ~5.1 TBq/g (139 Ci/g)[1]

Experimental Protocols
Protocol 1: Production of Promethium-145 via Neutron
Irradiation of Neodymium-144

Target Preparation: Prepare a high-purity target of enriched Neodymium-144 oxide

(¹⁴⁴Nd₂O₃).

Irradiation: Encapsulate the target and irradiate it in a high-flux nuclear reactor. The ¹⁴⁴Nd

captures a neutron to become ¹⁴⁵Nd, which then decays via beta emission to ¹⁴⁵Pm.

Cooling: Allow the irradiated target to "cool" for a period to let short-lived isotopes decay.

Dissolution: Dissolve the irradiated target in a suitable acid (e.g., nitric acid).
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Chemical Separation: Proceed with the purification protocol outlined below to separate ¹⁴⁵Pm

from the bulk Nd target material and other transmutation products.

Protocol 2: Purification of Promethium-145 using Ion
Exchange Chromatography

Column Preparation: Pack a chromatography column with a suitable cation exchange resin

and equilibrate it with a low concentration acid solution.

Sample Loading: Load the dissolved, irradiated target solution onto the column.

Elution: Elute the column with a complexing agent solution (e.g., α-HIBA) with a carefully

controlled pH gradient. The lanthanides will elute at different times based on their affinity for

the resin.

Fraction Collection: Collect fractions of the eluate and monitor the radioactivity of each

fraction using a suitable detector.

Analysis: Analyze the collected fractions containing the peak radioactivity for isotopic and

chemical purity using gamma spectroscopy and ICP-MS.

Concentration: Combine the high-purity ¹⁴⁵Pm fractions and concentrate the product.

Visualizations

Production of Promethium-145 Purification of Promethium-145

Target Preparation Neutron Irradiation Cooling Period Target Dissolution Ion Exchange Chromatography Fraction Collection Purity Analysis Final Product

Click to download full resolution via product page

Caption: Workflow for the production and purification of Promethium-145.
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Caption: Relationship between specific activity and sample purity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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